Cas no 1251103-33-9 (2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide)
2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide Chemical and Physical Properties
Names and Identifiers
-
- 2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide
- Acetamide, 2-amino-N-(1-methyl-3-pyrrolidinyl)-
-
- Inchi: 1S/C7H15N3O/c1-10-3-2-6(5-10)9-7(11)4-8/h6H,2-5,8H2,1H3,(H,9,11)
- InChI Key: CYXORPPMGMRFCQ-UHFFFAOYSA-N
- SMILES: C(NC1CCN(C)C1)(=O)CN
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082713-500mg |
2-Amino-N-(1-methyl-pyrrolidin-3-yl)-acetamide |
1251103-33-9 | 500mg |
£366.00 | 2022-03-01 | ||
| Chemenu | CM490714-1g |
2-Amino-N-(1-methylpyrrolidin-3-yl)acetamide |
1251103-33-9 | 97% | 1g |
$642 | 2024-08-03 |
2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide
Professional Introduction to Compound with CAS No 1251103-33-9 and Product Name: 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide
The compound with the CAS number 1251103-33-9 and the product name 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The molecular structure of this compound includes a pyrrolidine ring substituted with a methyl group at the 1-position and an acetamide moiety at the 3-position, which contributes to its distinctive chemical behavior and biological activity.
In the realm of medicinal chemistry, the synthesis and characterization of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide have been extensively studied. The pyrrolidine scaffold is a privileged structure in drug design, known for its ability to enhance binding affinity and selectivity towards biological targets. The presence of the amino group and the acetamide side chain further modulates the pharmacokinetic properties of the compound, making it a versatile candidate for further exploration in therapeutic contexts.
Recent research has highlighted the pharmacological significance of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide in various disease models. Studies have demonstrated its potential role as an intermediate in the synthesis of more complex pharmacophores, which exhibit inhibitory effects on key enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer. The compound’s ability to interact with biological targets at the molecular level has been a focal point for researchers seeking novel therapeutic strategies.
The chemical properties of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide make it an attractive candidate for further investigation. Its solubility profile, stability under various conditions, and ease of functionalization allow for diverse synthetic modifications. These attributes are crucial for optimizing drug-like properties such as bioavailability, metabolic stability, and cell permeability. Advanced computational methods, including molecular docking and dynamic simulations, have been employed to predict the binding interactions of this compound with potential therapeutic targets.
One of the most compelling aspects of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide is its role in addressing unmet medical needs. Ongoing clinical trials and preclinical studies are exploring its efficacy in treating conditions characterized by abnormal enzyme activity or receptor dysfunction. The compound’s mechanism of action is believed to involve precise modulation of signaling pathways, leading to therapeutic benefits without significant off-target effects. This aligns with the broader trend in drug development towards targeted therapies that minimize side effects while maximizing therapeutic outcomes.
The synthesis of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide has been refined through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies have enabled chemists to produce this compound with high precision, ensuring that it meets stringent pharmaceutical standards. The use of green chemistry principles has also been incorporated into these synthetic processes, reducing environmental impact while maintaining high efficiency.
Future directions in the study of 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide include exploring its potential as a lead compound for drug development. By leveraging structure-activity relationship (SAR) studies, researchers aim to identify analogs that exhibit enhanced potency and selectivity. Additionally, investigations into its pharmacokinetic behavior will provide valuable insights into how it is processed within the body, guiding efforts to improve its bioavailability and therapeutic efficacy.
The interdisciplinary nature of research involving 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide underscores its importance in advancing pharmaceutical science. Collaboration between chemists, biologists, pharmacologists, and computer scientists has been instrumental in unraveling its complex interactions with biological systems. This holistic approach is essential for translating laboratory discoveries into effective treatments that address critical health challenges.
In conclusion, 2-Amino-N-(1-Methyl-pyrrolidin-3-yl)-acetamide represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, combined with its observed biological activity, make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a pivotal role in shaping the future of drug development.
1251103-33-9 (2-AMino-N-(1-Methyl-pyrrolidin-3-yl)-acetaMide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)